Cas no 2227199-14-4 ((2S,3S)-2,3-Bis(benzoyloxy)-3-[(propan-2-YL)carbamoyl]propanoic acid)

• Product Name: (2S,3S)-2,3-Bis(benzoyloxy)-3-[(propan-2-YL)carbamoyl]propanoic acid
• CAS No: 2227199-14-4
• MF: C₂₁H₂₁NO₇
• MW: 399.393946409225
• CID: 5071071
• PubChem ID: 1572628
• Update Time: 2025-10-19

(2S,3S)-2,3-Bis(benzoyloxy)-3-[(propan-2-YL)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2,3-BIS(BENZOYLOXY)-3-[(PROPAN-2-YL)CARBAMOYL]PROPANOIC ACID
• (2S,3S)-2,3-dibenzoyloxy-4-oxo-4-(propan-2-ylamino)butanoic acid
• P18008
• AS-75711
• (2S,3S)-2,3-BIS(BENZOYLOXY)-3-[(PROPAN-2-YL)CARBAMOYL]PROPANOICACID
• CS-0185055
• MFCD31705053
• 2227199-14-4
• SCHEMBL21843284
• (2S,3S)-2,3-Bis(benzoyloxy)-3-[(propan-2-YL)carbamoyl]propanoic acid

• Inchi： 1S/C21H21NO7/c1-13(2)22-18(23)16(28-20(26)14-9-5-3-6-10-14)17(19(24)25)29-21(27)15-11-7-4-8-12-15/h3-13,16-17H,1-2H3,(H,22,23)(H,24,25)/t16-,17-/m0/s1
• InChI Key： YUZORMGPDNJKHY-IRXDYDNUSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@H](C(NC(C)C)=O)[C@@H](C(=O)O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 399.13180201 g/mol
• Monoisotopic Mass: 399.13180201 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 119
• Molecular Weight: 399.4

Additional information on (2S,3S)-2,3-Bis(benzoyloxy)-3-[(propan-2-YL)carbamoyl]propanoic acid

(2S,3S)-Bis(benzoyloxy)-3-(propan-2-ylcarbamoyl)propanoic Acid: A Comprehensive Overview

The compound with CAS No 2227199-14-4, commonly referred to as (2S,3S)-bis(benzoyloxy)-3-(propan-2-ylcarbamoyl)propanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique stereochemistry and functional groups, which contribute to its diverse applications and properties.

Chemical Structure and Synthesis

The molecule features a central propanoic acid backbone with two benzoyloxy groups attached at the 2S and 3S positions. Additionally, the 3-position bears a propan-2-ylcarbamoyl group, which introduces further complexity and functionality to the structure. The synthesis of this compound involves multi-step organic reactions, including esterification and amide bond formation. Recent advancements in asymmetric synthesis have enabled the selective formation of the (2S,3S) stereochemistry, which is crucial for its biological activity.

Biological Activity and Applications

Research has shown that (2S,3S)-bis(benzoyloxy)-3-(propan-2-ylcarbamoyl)propanoic acid exhibits potent biological activity in various assays. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, making it a promising candidate for drug development. Furthermore, its stereochemistry plays a pivotal role in determining its pharmacokinetic properties, such as absorption and metabolism.

Recent Research Findings

Recent studies have explored the compound's potential as a therapeutic agent in the treatment of metabolic disorders. Researchers have reported that it significantly reduces lipid accumulation in cellular models, suggesting its role in managing conditions like obesity and diabetes. Additionally, preclinical trials have highlighted its safety profile and bioavailability, further supporting its translational potential.

Conclusion

In conclusion, (2S,3S)-bis(benzoyloxy)-3-(propan-2-ylcarbamoyl)propanoic acid represents a cutting-edge molecule with vast opportunities in drug discovery and development. Its unique structure and stereochemistry contribute to its biological activity and pharmacological properties. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.